An In-depth Technical Guide to the Core Mechanism of Action of BMS-536924, a Dual IGF-1R/IR Kinase Inhibitor
An In-depth Technical Guide to the Core Mechanism of Action of BMS-536924, a Dual IGF-1R/IR Kinase Inhibitor
A Note on Compound Identification: The initial query for "BMS-593214" consistently identifies this compound in scientific literature as a Factor VIIa inhibitor, a component of the blood coagulation cascade. This mechanism is distinct from Insulin-like Growth factor 1 Receptor (IGF-1R) and Insulin Receptor (IR) inhibition. It is highly probable that the query intended to investigate a different Bristol Myers Squibb (BMS) compound. This guide will focus on BMS-536924 , a well-documented, potent, orally active, and ATP-competitive dual inhibitor of the IGF-1R and IR kinases, which aligns with the core scientific interest of the original request.
Executive Summary
BMS-536924 is a small molecule inhibitor targeting the tyrosine kinase activity of both the Insulin-like Growth Factor-1 Receptor (IGF-1R) and the Insulin Receptor (IR).[1] These receptors are critical components of signaling pathways that regulate cellular proliferation, survival, differentiation, and metabolism. Overexpression and hyperactivity of the IGF-1R/IR signaling axis are implicated in the pathogenesis and progression of numerous cancers. BMS-536924 competitively binds to the ATP-binding pocket of the kinase domain of both receptors, inhibiting their autophosphorylation and subsequent activation of downstream signaling cascades, primarily the PI3K/Akt/mTOR and Ras/Raf/MAPK pathways.[2][3] This blockade leads to the inhibition of tumor cell proliferation, induction of apoptosis, and cell cycle arrest, demonstrating significant anti-neoplastic activity in preclinical models.[2][4]
Core Mechanism of Action
BMS-536924 functions as a dual, ATP-competitive inhibitor of IGF-1R and IR.[5]
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Target Binding: The compound directly competes with endogenous ATP for binding to the catalytic kinase domain of both IGF-1R and IR. This prevents the transfer of the gamma-phosphate from ATP to tyrosine residues on the receptor and its substrates.
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Inhibition of Autophosphorylation: Ligand binding (e.g., IGF-1, IGF-2, or Insulin) normally induces a conformational change in the receptor, leading to the autophosphorylation of key tyrosine residues within the activation loop of the kinase domain. BMS-536924 prevents this crucial first step of receptor activation.[2]
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Blockade of Downstream Signaling: By inhibiting receptor phosphorylation, BMS-536924 prevents the recruitment and phosphorylation of immediate downstream substrates, such as Insulin Receptor Substrate (IRS) proteins. This, in turn, blocks the activation of two major signaling pathways:
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PI3K/Akt/mTOR Pathway: This pathway is critical for cell survival, proliferation, and growth. Inhibition by BMS-536924 leads to decreased phosphorylation of Akt and its downstream targets, promoting apoptosis and inhibiting proliferation.[1][2]
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Ras/Raf/MEK/ERK (MAPK) Pathway: This pathway is primarily involved in mitogenesis and cell differentiation. BMS-536924 attenuates the activation of this cascade, contributing to its anti-proliferative effects.[2]
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Cellular Outcomes: The net effect of this signaling blockade is a potent anti-tumor response, characterized by:
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Inhibition of Proliferation: A halt in the uncontrolled cell division characteristic of cancer.[1]
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Induction of Apoptosis: Activation of programmed cell death, evidenced by markers like cleaved PARP and cleaved caspase-3.[5]
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G1 Phase Cell Cycle Arrest: A decrease in the proportion of cells in the S-phase of the cell cycle.[1]
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Quantitative Data: In Vitro Activity
The inhibitory activity of BMS-536924 has been quantified across various enzymatic and cellular assays.
Table 1: Enzymatic Inhibition
| Target Kinase | Assay Type | IC50 / Ki | Reference(s) |
| IGF-1R | Cell-free Kinase Assay | 100 nM | [1] |
| IR | Cell-free Kinase Assay | 73 nM | [1] |
| FAK | Cell-free Kinase Assay | 150 nM | [1][5] |
| Lck | Cell-free Kinase Assay | 341 nM | [1][5] |
| MEK | Cell-free Kinase Assay | Modest Activity | [5] |
Table 2: Cellular Proliferation Inhibition
| Cell Line | Cancer Type | IC50 | Reference(s) |
| CD8-IGF-IR-MCF10A | Breast (Engineered) | 0.48 µM | [1] |
| HL-60 | Acute Myeloid Leukemia | 340 nM (Colony Formation) | [2] |
| U937 | Acute Myeloid Leukemia | <80 nM (Colony Formation) | [2] |
| MCF-7 | Breast Cancer | 500 nM (Colony Formation) | [2] |
| Sarcoma/Neuroblastoma Panel | Various | Wide range, cutoff for sensitivity at 0.35 µM | [3] |
Signaling and Experimental Workflow Diagrams
Diagram 1: IGF-1R/IR Signaling Pathway and Inhibition by BMS-536924
Caption: Mechanism of BMS-536924 action on the IGF-1R/IR signaling cascade.
Diagram 2: Experimental Workflow for Assessing Cellular Proliferation
Caption: General workflow for determining IC50 values of BMS-536924.
Key Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of key experimental protocols used to characterize the mechanism of action of BMS-536924.
In Vitro Kinase Assay
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Objective: To determine the direct inhibitory effect of BMS-536924 on the enzymatic activity of purified IGF-1R and IR kinases.
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Methodology:
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Recombinant human IGF-1R or IR kinase domain is incubated in a reaction buffer containing a specific peptide substrate and ATP.
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BMS-536924 is added at varying concentrations.
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The reaction is initiated by the addition of ATP (often radiolabeled, e.g., [γ-³³P]ATP).
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After a defined incubation period at a controlled temperature (e.g., 30°C), the reaction is stopped.
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The amount of phosphorylated substrate is quantified. This can be done by capturing the substrate on a filter membrane and measuring incorporated radioactivity using a scintillation counter, or via fluorescence-based methods.
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IC₅₀ values are calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.
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Cellular Proliferation Assay ([³H]Thymidine Incorporation)
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Objective: To measure the effect of BMS-536924 on the proliferation of cancer cell lines.[5]
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Methodology:
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Cells are seeded at an optimal density in 96-well microtiter plates and allowed to adhere overnight.
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The culture medium is replaced with fresh medium containing serial dilutions of BMS-536924 or a vehicle control (e.g., DMSO).
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Plates are incubated for a period of 72 hours.
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For the final 3-4 hours of incubation, cells are pulsed with [³H]thymidine. Actively dividing cells will incorporate the radiolabeled thymidine into their newly synthesized DNA.
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Cells are then harvested onto glass fiber filter mats using a cell harvester.
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The amount of incorporated radioactivity is measured using a liquid scintillation counter.
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IC₅₀ values are determined by comparing the counts per minute (CPM) in treated wells to control wells.
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Western Blot Analysis for Signaling Pathway Modulation
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Objective: To visualize the effect of BMS-536924 on the phosphorylation status of IGF-1R/IR and downstream signaling proteins like Akt and ERK.[2][4]
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Methodology:
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Cancer cells are cultured to sub-confluency and may be serum-starved to reduce basal signaling activity.
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Cells are pre-treated with various concentrations of BMS-536924 for a specified duration (e.g., 2-6 hours).
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Signaling is stimulated by adding a ligand (e.g., 30 ng/mL IGF-1 or 3 µg/mL insulin) for a short period (e.g., 15-30 minutes).[4]
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Cells are lysed in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.
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Total protein concentration is determined using a BCA or Bradford assay.
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Equal amounts of protein from each sample are separated by size via SDS-PAGE and transferred to a PVDF or nitrocellulose membrane.
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The membrane is blocked (e.g., with 5% non-fat milk or BSA) and then incubated with primary antibodies specific for phosphorylated forms of the target proteins (e.g., p-IGF-1R, p-Akt) and total forms of these proteins. An antibody for a housekeeping protein (e.g., β-actin) is used as a loading control.
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The membrane is then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.
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Protein bands are visualized using an enhanced chemiluminescence (ECL) substrate and an imaging system. The intensity of the bands indicates the level of protein phosphorylation.
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In Vivo Tumor Xenograft Study
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Objective: To evaluate the anti-tumor efficacy of orally administered BMS-536924 in an animal model.[5]
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Methodology:
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Immunocompromised mice (e.g., nude or SCID mice) are subcutaneously injected with a suspension of human tumor cells.
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Tumors are allowed to grow to a palpable, measurable size (e.g., 50-100 mm³).
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Mice are randomized into treatment and control groups.
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BMS-536924 is formulated in an appropriate vehicle (e.g., PEG400/water) and administered orally (p.o.) once or twice daily at specified doses (e.g., 50-100 mg/kg).[5] The control group receives the vehicle alone.
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Tumor volume and body weight are measured regularly (e.g., 2-3 times per week). Tumor volume is often calculated using the formula: (Length × Width²)/2.
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At the end of the study, tumor growth inhibition (TGI) is calculated. Tumors may also be excised for further analysis, such as immunohistochemistry to assess apoptosis (e.g., TUNEL staining) or proliferation (e.g., Ki-67 staining).[4]
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References
- 1. medchemexpress.com [medchemexpress.com]
- 2. Expression of Insulin Receptor Isoform A and Insulin-Like Growth Factor-1 Receptor in Human Acute Myeloid Leukemia: Effect of the dual receptor inhibitor BMS-536924 in Vitro - PMC [pmc.ncbi.nlm.nih.gov]
- 3. The Mechanisms of Differential Sensitivity to an Insulin-like Growth Factor-1 Receptor Inhibitor (BMS-536924) and Rationale for Combining with EGFR/HER2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 4. BMS-536924, an ATP-competitive IGF-1R/IR inhibitor, decreases viability and migration of temozolomide-resistant glioma cells in vitro and suppresses tumor growth in vivo - PMC [pmc.ncbi.nlm.nih.gov]
- 5. selleckchem.com [selleckchem.com]
